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This technical guide provides a comprehensive overview of the known natural sources of 10-
Nonadecanol, a C19 secondary fatty alcohol. Designed for researchers, scientists, and

professionals in drug development, this document synthesizes the current scientific literature

on the occurrence of this compound, details the methodologies for its extraction and

identification, and presents relevant biochemical context.

Introduction to 10-Nonadecanol
10-Nonadecanol (CAS No. 16840-84-9) is a saturated secondary fatty alcohol with the

chemical formula C₁₉H₄₀O. As a plant metabolite, its presence has been identified in the

essential oils of certain plant species.[1] The lipophilic nature of this long-chain alcohol

suggests its potential role in plant cuticular waxes and as a precursor to other signaling or

defense compounds. Its structural isomer, 1-Nonadecanol, has been more extensively studied

and identified in a wider range of natural sources. This guide, however, will focus specifically on

the documented natural occurrences of the 10-Nonadecanol isomer.

Confirmed Natural Sources of 10-Nonadecanol
To date, the primary confirmed natural source of 10-Nonadecanol is the essential oil of

Helichrysum odoratissimum, a flowering plant in the Asteraceae family. The composition of

essential oils can, however, vary significantly based on factors such as geographic location,

climate, and the specific chemotype of the plant.
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Quantitative Data
The following table summarizes the quantitative data available for the presence of 10-
Nonadecanol in its confirmed natural source.

Natural
Source

Plant Part Compound
Concentrati
on (%)

Analytical
Method

Reference

Helichrysum

odoratissimu

m (L.) Less.

Flowers
10-

Nonadecanol
0.6 GC-MS

Lwande, W.,

et al. (1993)

Note: The concentration of phytochemicals in plants can be highly variable.

Potential and Unconfirmed Natural Sources
Further investigation is required to substantiate the presence of 10-Nonadecanol in other plant

species. While some commercial chemical suppliers list Artocarpus lingnanensis (leaves) and

Juniperus communis (juniper berry) as potential sources, primary scientific literature to confirm

these claims is currently unavailable.

Experimental Protocols
The identification of 10-Nonadecanol in plant matter is primarily achieved through the

extraction of essential oils followed by analysis using Gas Chromatography-Mass Spectrometry

(GC-MS).

General Protocol for Extraction and Identification of 10-
Nonadecanol from Helichrysum odoratissimum
The following is a generalized protocol based on standard methods for essential oil analysis

from Helichrysum species.

Plant Material Collection: Fresh flowers of Helichrysum odoratissimum are collected.

Hydrodistillation: The collected plant material is subjected to hydrodistillation for a period of

3-4 hours using a Clevenger-type apparatus. The essential oil is collected, dried over
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anhydrous sodium sulfate, and stored in a sealed vial in the dark at 4°C until analysis.

Instrumentation: A GC-MS system equipped with a fused silica capillary column (e.g., HP-

5MS, 30 m x 0.25 mm i.d., 0.25 μm film thickness) is used.

Carrier Gas: Helium is used as the carrier gas at a constant flow rate.

Oven Temperature Program: A typical temperature program starts at 60°C, is held for a few

minutes, and then ramped up to 220-240°C at a rate of 3-5°C/min.

Injection: A diluted sample of the essential oil (e.g., 1% in acetone or hexane) is injected in

split mode.

Mass Spectrometry: The mass spectrometer is operated in electron ionization (EI) mode at

70 eV, with a scan range of m/z 40-550.

Compound Identification: The identification of 10-Nonadecanol is achieved by comparing its

mass spectrum and retention index with those of authentic standards and/or with data from

mass spectral libraries (e.g., NIST, Wiley). The mass spectrum of 10-Nonadecanol will show

characteristic fragmentation patterns for a long-chain secondary alcohol.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the extraction and identification of 10-
Nonadecanol from a plant source.

Figure 1: Generalized experimental workflow.

Putative Biosynthetic Context
While the specific biosynthetic pathway of 10-Nonadecanol has not been elucidated, it is likely

derived from very-long-chain fatty acids (VLCFAs) which are key components of plant cuticular

waxes. The diagram below shows a simplified, putative relationship.

Figure 2: Putative biosynthetic relationship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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